Cas no 1806605-14-0 (1-Bromo-1-(4-chloro-3-iodophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-chloro-3-iodophenyl)propan-2-one
• CAS No: 1806605-14-0
• MF: C₉H₇BrClIO
• MW: 373.412753343582
• CID: 4792659
• Update Time: 2025-06-10

1-Bromo-1-(4-chloro-3-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-chloro-3-iodophenyl)propan-2-one

• Inchi： 1S/C9H7BrClIO/c1-5(13)9(10)6-2-3-7(11)8(12)4-6/h2-4,9H,1H3
• InChI Key： PQFCQBMRPFEBLJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(C(C)=O)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(4-chloro-3-iodophenyl)propan-2-one

Chemical Profile of 1-Bromo-1-(4-chloro-3-iodophenyl)propan-2-one (CAS No. 1806605-14-0)

1-Bromo-1-(4-chloro-3-iodophenyl)propan-2-one (CAS No. 1806605-14-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a brominated propanone core substituted with a 4-chloro-3-iodophenyl group, represents a fascinating scaffold for the development of novel bioactive molecules.

The molecular structure of 1-Bromo-1-(4-chloro-3-iodophenyl)propan-2-one encompasses both electrophilic and nucleophilic centers, making it a versatile intermediate in synthetic chemistry. The presence of bromine and iodine atoms at specific positions on the aromatic ring enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug discovery programs.

In recent years, the pharmaceutical industry has increasingly focused on leveraging halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. The 4-chloro-3-iodophenyl moiety in this compound is particularly noteworthy, as it can serve as a handle for further functionalization through palladium-catalyzed transformations. Such modifications have been explored in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds, where precise control over molecular architecture is crucial.

One of the most compelling aspects of 1-Bromo-1-(4-chloro-3-iodophenyl)propan-2-one is its potential as a building block for heterocyclic derivatives. Heterocycles are ubiquitous in biologically active molecules, and introducing nitrogen or oxygen atoms into the framework can significantly alter pharmacological properties. Researchers have recently reported the use of this compound in constructing indole and pyrrole derivatives, which exhibit promising activity against various disease targets. The bromine and iodine substituents facilitate regioselective functionalization, allowing for the introduction of additional pharmacophores with minimal side reactions.

The synthesis of 1-Bromo-1-(4-chloro-3-iodophenyl)propan-2-one typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce bromine and iodine at the desired positions, followed by condensation or coupling procedures to form the propanone core. Advances in catalytic systems have enabled more efficient and scalable routes to this compound, reducing the need for harsh conditions and improving overall yields.

Recent studies have highlighted the utility of this compound in medicinal chemistry by demonstrating its role as a precursor to novel therapeutic agents. For instance, researchers have synthesized analogs of this molecule that exhibit inhibitory effects on specific enzymes implicated in inflammatory diseases. The structural diversity generated from modifications of the 4-chloro-3-iodophenyl group has allowed for the exploration of different pharmacological profiles, underscoring its importance as a synthetic intermediate.

The chemical properties of 1-Bromo-1-(4-chloro-3-iodophenyl)propan-2-one also make it valuable for materials science applications. Its ability to undergo cross-coupling reactions with various organic substrates enables the formation of conjugated polymers and organic electronic materials. These materials are increasingly relevant in the development of flexible electronics, optoelectronic devices, and advanced sensors where precise molecular design is essential.

In conclusion,1-Bromo-1-(4-chloro-3-iodophenyl)propan-2-one (CAS No. 1806605-14-0) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules or advanced functional materials. As research continues to uncover new applications for this compound, its importance is likely to grow further within the scientific community.